Cas no 1523538-73-9 (3-(3-fluorophenyl)thian-3-ol)

• Product Name: 3-(3-fluorophenyl)thian-3-ol
• CAS No: 1523538-73-9
• MF: C₁₁H₁₃FOS
• MW: 212.283725500107
• MDL: MFCD30477474
• CID: 5161165
• PubChem ID: 83689165
• Update Time: 2025-11-02

3-(3-fluorophenyl)thian-3-ol Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-3-ol, 3-(3-fluorophenyl)tetrahydro-
• 3-(3-fluorophenyl)thian-3-ol

• MDL： MFCD30477474
• Inchi： 1S/C11H13FOS/c12-10-4-1-3-9(7-10)11(13)5-2-6-14-8-11/h1,3-4,7,13H,2,5-6,8H2
• InChI Key： YAAFYSISCQAPEV-UHFFFAOYSA-N
• SMILES： C1SCCCC1(C1=CC=CC(F)=C1)O

Additional information on 3-(3-fluorophenyl)thian-3-ol

Exploring 3-(3-fluorophenyl)thian-3-ol (CAS No. 1523538-73-9): Properties, Applications, and Market Insights

In the ever-evolving field of organic chemistry, 3-(3-fluorophenyl)thian-3-ol (CAS No. 1523538-73-9) has emerged as a compound of significant interest. This fluorinated thiane derivative is gaining attention due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly searching for 3-(3-fluorophenyl)thian-3-ol synthesis, CAS 1523538-73-9 applications, and fluorophenyl thiane derivatives, reflecting its growing relevance in scientific and industrial communities.

The molecular structure of 3-(3-fluorophenyl)thian-3-ol features a thiane ring (a six-membered saturated heterocycle containing sulfur) substituted at the 3-position with both a hydroxyl group and a 3-fluorophenyl moiety. This combination of functional groups makes it a valuable intermediate in organic synthesis. The presence of the fluorine atom, in particular, enhances the compound's stability and influences its electronic properties, making it attractive for medicinal chemistry applications and drug discovery research.

Recent studies have explored the potential of 3-(3-fluorophenyl)thian-3-ol in pharmaceutical development. The compound's structure shares similarities with various bioactive molecules, prompting investigations into its possible biological activities. While specific therapeutic applications are still under research, the scientific community is particularly interested in its potential as a building block for CNS-active compounds and metabolic modulators. The fluorophenyl group, known to improve metabolic stability and membrane permeability in drug molecules, makes this compound particularly valuable for pharmacophore design.

In material science, 3-(3-fluorophenyl)thian-3-ol has shown promise as a precursor for advanced polymers and liquid crystals. The thiane ring system offers interesting conformational properties, while the fluorine substitution can influence material characteristics like thermal stability and optical properties. Researchers working on high-performance materials and functional polymers have expressed growing interest in this compound and its derivatives.

The synthesis of 3-(3-fluorophenyl)thian-3-ol typically involves multi-step organic transformations. Common approaches start with appropriate thiane precursors, followed by introduction of the fluorophenyl group and subsequent functionalization. Recent advances in green chemistry have led to more sustainable synthetic routes, addressing the increasing demand for environmentally friendly synthesis methods in chemical production. These developments align with current industry trends toward sustainable chemistry and reduced environmental impact.

Market analysis indicates steady growth in demand for fluorinated organic compounds like 3-(3-fluorophenyl)thian-3-ol. The global market for fluorine-containing fine chemicals is projected to expand significantly, driven by pharmaceutical and advanced material applications. Suppliers of CAS 1523538-73-9 have reported increasing inquiries from research institutions and chemical companies, particularly in North America and Asia-Pacific regions. This trend reflects broader patterns in specialty chemicals consumption and research chemical utilization.

Quality control and characterization of 3-(3-fluorophenyl)thian-3-ol are crucial for its various applications. Modern analytical techniques including HPLC analysis, NMR spectroscopy, and mass spectrometry are employed to ensure purity and verify structural integrity. The compound typically appears as a white to off-white crystalline solid with defined melting characteristics. Proper storage conditions, usually under inert atmosphere at controlled temperatures, are recommended to maintain stability over extended periods.

From a regulatory perspective, 3-(3-fluorophenyl)thian-3-ol is generally classified as a research chemical with no significant restrictions in most jurisdictions. However, users should always consult current chemical safety regulations and implement appropriate laboratory safety protocols when handling this compound. Standard personal protective equipment including gloves and safety glasses is recommended during manipulation.

The future outlook for 3-(3-fluorophenyl)thian-3-ol appears promising. Ongoing research into its potential applications, coupled with advances in synthetic methodology, suggests this compound will continue to attract scientific and commercial interest. As the chemical industry places greater emphasis on structure-activity relationships and molecular design, fluorinated heterocycles like this thiane derivative are likely to play increasingly important roles in various technological and therapeutic developments.

For researchers and industry professionals seeking more information about 3-(3-fluorophenyl)thian-3-ol (CAS No. 1523538-73-9), current literature suggests several promising directions for exploration. These include investigation of its potential as a chiral building block, studies of its conformational behavior in solution, and evaluation of its utility in catalytic systems. The compound's unique combination of structural features ensures it will remain a subject of interest in multiple chemistry subdisciplines for the foreseeable future.